Cas no 95215-49-9 (4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl-)

4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl- structure
95215-49-9 structure
Product Name:4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl-
CAS No:95215-49-9
MF:C8H9NO3
MW:167.161962270737
CID:799288
PubChem ID:13336718
Update Time:2025-04-19

4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl-
    • 1-acetyl-3-hydroxy-2-methylpyridin-4-one
    • 4(1H)-Pyridinone, 1-acetyl-3-hydroxy-2-methyl- (9CI)
    • 4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl-(9ci)
    • SCHEMBL8102786
    • 95215-49-9
    • Inchi: 1S/C8H9NO3/c1-5-8(12)7(11)3-4-9(5)6(2)10/h3-4,12H,1-2H3
    • InChI Key: UDHHAYBCAFRVOH-UHFFFAOYSA-N
    • SMILES: OC1C(C=CN(C(C)=O)C=1C)=O

Computed Properties

  • Exact Mass: 167.058243149g/mol
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 57.6Ų
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